8-Hydroxymethyl-4-methoxy-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: (4-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)methanol
• InChI: InChI=1S/C11H15NO2/c1-14-10-5-6-12-11-8(7-13)3-2-4-9(10)11/h2-4,10,12-13H,5-7H2,1H3
• InChI Key: OSAMUSVEVPLGFY-UHFFFAOYSA-N
• Canonical SMILES: COC1CCNC2=C(C=CC=C12)CO

Description

8-Hydroxymethyl-4-methoxy-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6,7-Dihydro-3-oxo-7-methoxy-1H,3H,5H-pyrido[3,2,1-ij][3,1]benzoxazine (4.3 g) was dissolved in a mixture of 10% aqueous solution of sodium hydroxide and methanol (1:10 v/v, 55 ml), and the mixture was refluxed for 2 hours. After distilling off the solvent, the resulting residue was extracted with dichloromethane. The extract was washed with water and dried, the solvent was removed. The resultant residue was purified by silica gel column chromatography [eluent: n-hexane-ethyl acetate (4:1 v/v)]to give 8-hydroxymethyl-4-methoxy-1,2,3,4-tetrahydroquinoline (2.4 g).